![molecular formula C7H16ClNO3 B6278353 2-[3-(dimethylamino)propoxy]acetic acid hydrochloride CAS No. 127958-69-4](/img/no-structure.png)
2-[3-(dimethylamino)propoxy]acetic acid hydrochloride
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Overview
Description
2-[3-(Dimethylamino)propoxy]acetic acid hydrochloride, also known as DMAPA hydrochloride, is a highly versatile and useful chemical reagent. It is used in a variety of synthetic and research applications, and has a wide range of biochemical and physiological effects.
Scientific Research Applications
2-[3-(dimethylamino)propoxy]acetic acid hydrochloride hydrochloride is widely used in scientific research and has a wide range of applications. It is commonly used as a catalyst in organic synthesis, and is also used in the synthesis of a variety of pharmaceuticals, agrochemicals, and specialty chemicals. It is also used in the synthesis of peptides and peptidomimetics, and can be used as an inhibitor of proteases. In addition, this compound hydrochloride is used in the synthesis of polymers, and can be used as a scavenger for metal ions.
Mechanism of Action
2-[3-(dimethylamino)propoxy]acetic acid hydrochloride hydrochloride acts as a proton donor and as a weak base. It is able to donate protons to molecules that are electron deficient, and can also act as a base to accept protons from molecules that are electron rich. This allows it to act as a catalyst in a variety of reactions.
Biochemical and Physiological Effects
This compound hydrochloride has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including proteases, phosphatases, and kinases. It has also been shown to inhibit the activity of several proteins, including cytokines and growth factors. In addition, this compound hydrochloride has been shown to inhibit the activity of several receptors, including the G-protein coupled receptor and the growth hormone receptor.
Advantages and Limitations for Lab Experiments
2-[3-(dimethylamino)propoxy]acetic acid hydrochloride hydrochloride is a highly versatile and useful chemical reagent and has a wide range of applications. It is relatively inexpensive and is easy to use in laboratory experiments. It is also relatively stable and can be stored for extended periods of time. However, it is highly toxic and should be handled with caution. In addition, it is not suitable for use in reactions involving halogenated compounds, as it can react violently with them.
Future Directions
The use of 2-[3-(dimethylamino)propoxy]acetic acid hydrochloride hydrochloride in scientific research is still in its infancy, and there are many potential future directions for its use. These include its use in the synthesis of peptides and peptidomimetics, its use as a catalyst in organic synthesis, and its use as an inhibitor of enzymes and proteins. In addition, it could be used as a scavenger for metal ions, and in the synthesis of polymers and other specialty chemicals. Finally, it could be used in the development of novel drugs and therapies, as it has been shown to inhibit the activity of several receptors.
Synthesis Methods
2-[3-(dimethylamino)propoxy]acetic acid hydrochloride hydrochloride is synthesized by reacting 2-amino-3-methyl-1-propoxyacetic acid (AMPA) with hydrochloric acid. The hydrochloric acid is added to a solution of AMPA in a solvent such as methanol, ethanol, or isopropanol. The reaction is highly exothermic and the resulting solution is then filtered to remove any insoluble material. The solution is then evaporated to a dry powder, which is then recrystallized to produce this compound hydrochloride.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[3-(dimethylamino)propoxy]acetic acid hydrochloride involves the reaction of 3-(dimethylamino)propyl chloride with sodium 2-hydroxyacetate followed by acidification with hydrochloric acid.", "Starting Materials": [ "3-(dimethylamino)propyl chloride", "Sodium 2-hydroxyacetate", "Hydrochloric acid" ], "Reaction": [ "Add sodium 2-hydroxyacetate to a solution of 3-(dimethylamino)propyl chloride in a suitable solvent", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and acidify with hydrochloric acid", "Extract the product with a suitable organic solvent", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the organic layer to obtain the product as a hydrochloride salt" ] } | |
CAS RN |
127958-69-4 |
Molecular Formula |
C7H16ClNO3 |
Molecular Weight |
197.7 |
Purity |
95 |
Origin of Product |
United States |
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